Biorecognition-modulated ion fluxes through functionalized gold nanotubules as a novel label-free biosensing approach

Chemical Communications Pub Date: 2003-09-12 DOI: 10.1039/B307393A

Abstract

A novel biosensing principle is presented, based on the potentiometric monitoring of an indicator ion such as Ca2+, whose zero-current flux through chemically modified nanochannels is altered by biorecognition events.

Graphical abstract: Biorecognition-modulated ion fluxes through functionalized gold nanotubules as a novel label-free biosensing approach
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